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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

on the Commercial Sourcing of 5-Bromo-1-chloro-2,3-dihydro-1H-indene

Abstract
5-Bromo-1-chloro-2,3-dihydro-1H-indene is a dihalogenated indane derivative that serves as

a critical building block in medicinal and organic chemistry.[1] Its rigid bicyclic structure is

considered a "privileged scaffold" in pharmaceutical research, making it a valuable precursor

for synthesizing a wide array of biologically active molecules.[1] This guide provides a

comprehensive overview for researchers and drug development professionals on sourcing this

key intermediate, covering its chemical properties, applications, and a detailed analysis of

commercial suppliers. It further outlines essential quality control protocols and offers a logical

framework for supplier selection to ensure the integrity and reproducibility of research and

development endeavors.

Introduction: The Strategic Importance of 5-Bromo-
1-chloro-2,3-dihydro-1H-indene in Drug Discovery
The indane scaffold is a recurring motif in numerous biologically active compounds and natural

products.[1] 5-Bromo-1-chloro-2,3-dihydro-1H-indene, with its molecular formula C₉H₈BrCl,

is a particularly versatile derivative.[1] The strategic placement of a bromine atom on the

aromatic ring and a chlorine atom on the five-membered ring allows for selective and
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differential chemical transformations.[1] This dual functionality enables chemists to construct

complex molecular architectures in a stepwise manner, making it an invaluable intermediate in

the synthesis of novel therapeutic agents.[1] Its derivatives are actively being investigated for a

range of potential applications, including as anticancer and anti-inflammatory agents.[1]

The distinct reactivity of the aryl bromide and the alkyl chloride is a key feature of this

compound. The bromine atom can participate in various cross-coupling reactions, while the

chlorine atom can be targeted for nucleophilic substitution. This orthogonal reactivity is highly

advantageous in multi-step synthetic campaigns.

Navigating the Commercial Supplier Landscape
The quality of starting materials is a cornerstone of successful and reproducible research. A

meticulous approach to selecting a commercial supplier for 5-Bromo-1-chloro-2,3-dihydro-
1H-indene is therefore of paramount importance.

Leading Commercial Suppliers
Several reputable chemical suppliers offer 5-Bromo-1-chloro-2,3-dihydro-1H-indene,

catering to the needs of the research and pharmaceutical community. The table below provides

a comparative overview of some of the key suppliers.

Table 1: Overview of Commercial Suppliers
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Supplier CAS Number
Molecular
Formula

Purity
Additional
Information

Sigma-Aldrich 158330-91-7 C₉H₈BrCl Varies by product

A well-

established

supplier with

extensive

documentation.

[2]

BenchChem 158330-91-7 C₉H₈BrCl Varies by product

Provides detailed

product

information and

intended for

research

purposes only.[1]

BIOFOUNT 158330-91-7 C₉H₈BrCl Varies by product

Can be used as

a reference for

drug impurities

and as a

biomedical

reagent.[3]

BLDpharm 2438334-58-6 C₉H₈BrCl Varies by product

Offers a range of

related indene

derivatives.[4]

ChemLyte

Solutions
158330-91-7 C₉H₈BrCl Industrial Grade

A China-based

manufactory with

several years of

experience.[5]

Essential Documentation and Quality Assurance
Beyond availability and price, a thorough evaluation of a supplier's quality assurance

framework is critical. Researchers should always request and scrutinize the following

documents:
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Certificate of Analysis (CoA): This document provides lot-specific data on the identity, purity,

and physical properties of the compound. Key analytical techniques to look for include

Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography (GC) or High-

Performance Liquid Chromatography (HPLC) for purity assessment.

Safety Data Sheet (SDS): The SDS contains vital information on the safe handling, storage,

and disposal of the chemical, as well as potential hazards and emergency procedures.[6][7]

[8]

In-House Quality Control: A Necessary Verification
Step
Even when sourced from a reputable supplier, it is best practice to perform in-house quality

control to verify the identity and purity of the received material.

Recommended Analytical Workflow
Caption: Recommended workflow for in-house quality control of 5-Bromo-1-chloro-2,3-
dihydro-1H-indene.

Key Analytical Techniques
Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for confirming

the molecular structure. The ¹H NMR spectrum will show distinct signals for the aromatic and

aliphatic protons, and the chemical shifts and coupling patterns will be influenced by the

positions of the bromine and chlorine atoms.[1]

Mass Spectrometry (MS): Coupled with either Gas Chromatography (GC-MS) or Liquid

Chromatography (LC-MS), this technique confirms the molecular weight of the compound

(231.51 g/mol ) and can help identify any impurities.[1]

Logical Framework for Supplier Selection
The choice of a supplier should be a well-reasoned decision based on a combination of factors

that ensure the quality and reliability of the procured material.
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Caption: A logical diagram illustrating the key factors influencing the selection of a chemical

supplier.

Conclusion
5-Bromo-1-chloro-2,3-dihydro-1H-indene is a valuable and versatile building block in modern

drug discovery. The success of synthetic campaigns utilizing this intermediate is intrinsically

linked to the quality of the starting material. By adopting a rigorous approach to supplier

selection, including a thorough review of documentation and in-house quality verification,

researchers can mitigate risks, ensure the reproducibility of their results, and ultimately

accelerate the discovery of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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